Cas no 88620-51-3 (2-Buten-1-one, 3-(octylamino)-1-phenyl-)

• Product Name: 2-Buten-1-one, 3-(octylamino)-1-phenyl-
• CAS No: 88620-51-3
• MF: C₁₈H₂₇NO
• MW: 273.413085222244
• CID: 626734
• PubChem ID: 68524139
• Update Time: 2025-04-19

2-Buten-1-one, 3-(octylamino)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 3-(octylamino)-1-phenyl-
• 3-(octylamino)-1-phenylbut-2-en-1-one
• 88620-51-3
• DTXSID90738527
• SCHEMBL3134296

• Inchi： 1S/C18H27NO/c1-3-4-5-6-7-11-14-19-16(2)15-18(20)17-12-9-8-10-13-17/h8-10,12-13,15,19H,3-7,11,14H2,1-2H3
• InChI Key： FOVGRGXCJXZZGI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C=C(C)NCCCCCCCC

Computed Properties

• Exact Mass: 273.209264485g/mol
• Monoisotopic Mass: 273.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 29.1Ų